Cobalt, bis(eta5-2,4-cyclopentadien-1-yl)-

• Molecular Formula: C10H10Co-6
• Molecular Weight: 189.12 g/mol
• IUPAC Name: cobalt;cyclopenta-1,3-diene;cyclopentane
• InChI: InChI=1S/2C5H5.Co/c2*1-2-4-5-3-1;/h2*1-5H;/q-5;-1
• InChI Key: VHLMHUSSOVGTQZ-UHFFFAOYSA-N
• Canonical SMILES: [CH-]1[CH-][CH-][CH-][CH-]1.[CH-]1C=CC=C1.[Co]

Description

Cobaltocene is a cobalt coordination entity and a bis(eta(5)-cyclopentadienyl)metal(II).

Scientific Research Applications

Synthesis and Structure

• The synthesis and structure of cobalt complexes, like (eta 5-Cyclopentadienyl)(eta 4-di- and tetra-phosphorylcyclobutadiene)cobalt(I), are significant due to their ability to form one-dimensional coordination polymers, showcasing their potential in materials science (Sasaki, Tanabe, & Yoshifuji, 2002).
• The crystal and molecular structures of bis(eta(5)-2,4,7-trimethylindenyl)cobalt(II) and its isomers demonstrate unique eclipsed indenyl conformations and non-bonded packing, indicating potential applications in crystallography and molecular engineering (Stenzel, Esterhuysen, & Raubenheimer, 2001).

Catalysis and Chemical Reactions

• Cobalt complexes like mono and bisfluorophosphazene derived [eta (5)-cyclopentadienyl] [eta (4)-1,3-cyclohexadiene] cobalt complexes show experimental evidence for a metallacyclopentadiene pathway, indicating their importance in catalytic and synthetic chemistry (Kumar, Gupta, & Elias, 2008).
• The use of bis(pyrazolylethyl) ether derivatives of cobalt in coordination with zinc provides insights into bioinorganic aspects of zinc chemistry, contributing to biomimetic chemistry research (Dowling, Murphy, & Parkin, 1996).
• Electrophilic cobalt(III) mediates two-carbon ring expansion of five-membered rings, offering a novel strategy for synthesizing seven-membered carbocycles, beneficial in organic synthesis (Dzwiniel & Stryker, 2004).

Polymer and Material Science

• Cobalt complexes, such as bis(η5-cyclopentadienyl)cobalt, have been evaluated for catalytic efficiencies in the hydrogenation of block copolymers like polystyrene-b-polybutadiene-b-polystyrene, revealing their utility in polymer science (Yang, Hsieh, & Tsiang, 1999).
• Synthesis of polymers containing 1.2-type (η4-cyclobutadiene) cobalt moieties in the main chain demonstrates innovative approaches in creating new polymeric materials with unique properties (Sawada, Tomita, & Endo, 2000).

Electrochemistry and Photocatalysis

• Cobalt complexes like bis(carboxycyclopentadienyl) cobalt act as electron relays in photochemical hydrogen generating systems, indicating their potential in renewable energy research (Houlding, Geiger, Kölle, & Grätzel, 1982).